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Compound of Interest

Compound Name: Capraminopropionic acid

Cat. No.: B15091893 Get Quote

Essential Safety and Handling Guide for Carboxylic
Acids
Disclaimer: The chemical name "Capraminopropionic acid" is not a recognized standard

chemical name. This guide provides safety information for two related and commonly used

laboratory chemicals that may have been intended: Caproic Acid (Hexanoic Acid) and ε-

Aminocaproic Acid (6-Aminohexanoic Acid). The hazards and required personal protective

equipment (PPE) for these two substances are significantly different. Always confirm the

identity of the chemical and consult its specific Safety Data Sheet (SDS) before handling.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals. It includes procedural, step-by-step guidance

to directly answer operational questions regarding the safe handling of these carboxylic acids.

Hazard Overview
Caproic Acid (Hexanoic Acid): This substance is corrosive and toxic in contact with skin.[1] It

can cause severe skin burns and serious eye damage.[1][2][3][4] It has a strong, unpleasant

odor.[5]

ε-Aminocaproic Acid (6-Aminohexanoic Acid): This substance is generally considered less

hazardous. It may cause skin, eye, and respiratory irritation.[6][7][8] It is a solid at room

temperature.[6]
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Personal Protective Equipment (PPE)
Recommendations
Appropriate PPE is the first line of defense against chemical exposure. The required PPE

differs significantly between Caproic Acid and ε-Aminocaproic Acid due to their different hazard

profiles.

Chemical
Eye and Face
Protection

Skin and Body
Protection

Respiratory
Protection

Caproic Acid

Chemical safety

goggles and a face

shield are required.[3]

[9]

Wear a chemical-

resistant apron or lab

coat, and acid-

resistant gloves.[4][5]

A complete suit

protecting against

chemicals may be

necessary depending

on the scale of work.

[3]

If working outside of a

fume hood or if there

is a risk of inhaling

vapors or aerosols, a

NIOSH-approved

respirator with an

organic vapor or acid

gas cartridge is

necessary.[1][10]

ε-Aminocaproic Acid

Safety glasses with

side-shields are

required.[11][12]

A lab coat and

appropriate gloves

(e.g., nitrile) are

recommended to

prevent skin contact.

[11][13]

If dust is generated, a

NIOSH-approved

particulate respirator

(e.g., N95) should be

worn.[7]

Quantitative Data for Glove Selection
The selection of appropriate gloves is critical, especially when handling corrosive substances

like Caproic Acid. Breakthrough time is the time it takes for the chemical to permeate the glove

material.
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Chemical
Recommended
Glove Material

Thickness Breakthrough Time

Caproic Acid Butyl rubber 12-15 mil
> 4 hours (for direct

contact/spills)[1]

Nitrile rubber 11-13 mil
~ 1 hour (for normal

use)[1]

ε-Aminocaproic Acid
Nitrile or other

impervious gloves
Standard thickness

Not specified; select

based on the physical

task and potential for

incidental contact.[13]

Note on Experimental Protocols: The breakthrough times and permeation data presented are

typically determined using standardized test methods, such as ASTM F739 ("Standard Test

Method for Permeation of Liquids and Gases through Protective Clothing Materials under

Conditions of Continuous Contact"). These tests are generally conducted by the PPE

manufacturers or specialized testing laboratories. Detailed, substance-specific experimental

protocols for PPE testing are proprietary and not typically published in publicly accessible

literature. It is the user's responsibility to select gloves and other PPE that have been tested

and rated for the specific chemicals and conditions of their work.[14]

Operational Plans: Handling and Disposal
PPE Selection and Use Workflow
The following diagram outlines the logical steps for selecting and using PPE when handling

carboxylic acids.
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1. Planning Phase

2. PPE Selection Phase

3. Operational Phase

4. Post-Operational Phase

Identify Chemical:
Caproic Acid vs. ε-Aminocaproic Acid

Consult Safety Data Sheet (SDS)

Assess Risks:
Concentration, quantity, temperature,

and task (e.g., pouring, mixing)

Eye/Face Protection:
Goggles + Face Shield (Corrosive)

or Safety Glasses (Irritant)

Hand Protection:
Select gloves based on chemical
resistance and breakthrough time

(e.g., Butyl for Caproic Acid)

Body Protection:
Chemical-resistant apron/coat

Respiratory Protection:
Required if not in fume hood

or if dust/aerosols are generated

Inspect PPE for damage before use

Don PPE correctly

Handle chemical in a
well-ventilated area (fume hood)

Practice safe work habits:
Avoid contact, wash hands after use

Doff PPE correctly to avoid contamination

Dispose of single-use PPE
as hazardous waste Clean and store reusable PPE

Wash hands thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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